N-[(acetylamino)carbonyl]-2-phenylbutanamide
N-[(acetylamino)carbonyl]-2-phenylbutanamide
Acetylpheneturide is an organic molecular entity.
Brand Name:
Vulcanchem
CAS No.:
13402-08-9
VCID:
VC0083489
InChI:
InChI=1S/C13H16N2O3/c1-3-11(10-7-5-4-6-8-10)12(17)15-13(18)14-9(2)16/h4-8,11H,3H2,1-2H3,(H2,14,15,16,17,18)
SMILES:
CCC(C1=CC=CC=C1)C(=O)NC(=O)NC(=O)C
Molecular Formula:
C13H16N2O3
Molecular Weight:
248.28 g/mol
N-[(acetylamino)carbonyl]-2-phenylbutanamide
CAS No.: 13402-08-9
Main Products
VCID: VC0083489
Molecular Formula: C13H16N2O3
Molecular Weight: 248.28 g/mol
![N-[(acetylamino)carbonyl]-2-phenylbutanamide - 13402-08-9](/images/no_structure.jpg)
| CAS No. | 13402-08-9 |
|---|---|
| Product Name | N-[(acetylamino)carbonyl]-2-phenylbutanamide |
| Molecular Formula | C13H16N2O3 |
| Molecular Weight | 248.28 g/mol |
| IUPAC Name | N-(acetylcarbamoyl)-2-phenylbutanamide |
| Standard InChI | InChI=1S/C13H16N2O3/c1-3-11(10-7-5-4-6-8-10)12(17)15-13(18)14-9(2)16/h4-8,11H,3H2,1-2H3,(H2,14,15,16,17,18) |
| Standard InChIKey | GBPZSCQLDXUGNO-UHFFFAOYSA-N |
| SMILES | CCC(C1=CC=CC=C1)C(=O)NC(=O)NC(=O)C |
| Canonical SMILES | CCC(C1=CC=CC=C1)C(=O)NC(=O)NC(=O)C |
| Melting Point | 100.5 °C |
| Description | Acetylpheneturide is an organic molecular entity. |
| PubChem Compound | 1999 |
| Last Modified | Nov 11 2021 |
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